Cas no 145224-95-9 (H-Asp-Asp-Asp-Asp-OH TFA Salt)

• Product Name: H-Asp-Asp-Asp-Asp-OH TFA Salt
• CAS No: 145224-95-9
• MF: C₁₆H₂₂N₄O₁₃
• MW: 478.364884853363
• CID: 101783
• PubChem ID: 4432006
• Update Time: 2025-11-02

H-Asp-Asp-Asp-Asp-OH TFA Salt Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-a-aspartyl-L-a-aspartyl-L-a-aspartyl-
• 2-[[2-[[2-[(2-amino-3-carboxypropanoyl)amino]-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]butanedioic acid
• ASP-ASP-ASP-ASP
• H-Asp-Asp-Asp-Asp-OH
• 2-[[2-[[2-[(2-amino-4-hydroxy-4-oxobutanoyl)amino]-4-hydroxy-4-oxobutanoyl]amino]-4-hydroxy-4-oxobutanoyl]amino]butanedioic acid
• tetraaspartic acid
• 145224-95-9
• Asp-Asp-Asp-Asp, >=97% (TLC)
• DTXSID80403237
• SCHEMBL13059958
• H-Asp-Asp-Asp-Asp-OH TFA Salt

• Inchi： 1S/C16H22N4O13/c17-5(1-9(21)22)13(29)18-6(2-10(23)24)14(30)19-7(3-11(25)26)15(31)20-8(16(32)33)4-12(27)28/h5-8H,1-4,17H2,(H,18,29)(H,19,30)(H,20,31)(H,21,22)(H,23,24)(H,25,26)(H,27,28)(H,32,33)
• InChI Key： OZRFYUJEXYKQDV-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(C(CC(=O)O)N)=O)NC(C(NC(C(=O)O)CC(=O)O)=O)CC(=O)O

Computed Properties

• Exact Mass: 478.11800
• Monoisotopic Mass: 478.11833677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -7.2
• Topological Polar Surface Area: 300Ų

Experimental Properties

• PSA: 299.82000
• LogP: -2.37550

H-Asp-Asp-Asp-Asp-OH TFA Salt Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Asp-Asp-Asp-Asp-OH TFA Salt

Comprehensive Overview of H-Asp-Asp-Asp-Asp-OH TFA Salt (CAS No. 145224-95-9)

H-Asp-Asp-Asp-Asp-OH TFA Salt is a synthetic tetrapeptide composed of four aspartic acid residues, terminated with a trifluoroacetic acid (TFA) salt. This compound, identified by CAS No. 145224-95-9, is widely utilized in biochemical research, drug development, and peptide synthesis due to its unique properties. The presence of multiple aspartic acid residues makes it particularly valuable for studying protein-protein interactions, enzyme mechanisms, and signal transduction pathways.

The H-Asp-Asp-Asp-Asp-OH TFA Salt is characterized by its high solubility in water and polar solvents, which is attributed to the hydrophilic nature of aspartic acid. This property is crucial for researchers working on peptide-based therapeutics and diagnostics. The TFA salt form enhances the stability of the peptide, making it easier to handle and store. Recent advancements in peptide synthesis have increased the demand for high-purity tetrapeptides, and this compound is no exception.

One of the most common questions researchers ask is, "What are the applications of H-Asp-Asp-Asp-Asp-OH TFA Salt in drug discovery?" This peptide is often used as a building block for larger peptide sequences or as a model compound to study the effects of poly-aspartic acid chains in biological systems. Its role in modulating protein folding and aggregation is also a hot topic in neurodegenerative disease research, particularly in studies related to Alzheimer's and Parkinson's diseases.

In the context of SEO optimization, terms like "buy H-Asp-Asp-Asp-Asp-OH TFA Salt", "CAS 145224-95-9 supplier", and "tetrapeptide synthesis" are frequently searched. These keywords reflect the growing interest in custom peptide synthesis and the need for reliable sources of high-quality peptides. The compound's versatility makes it a popular choice for both academic and industrial research, driving its demand in the global market.

Another trending topic is the use of H-Asp-Asp-Asp-Asp-OH TFA Salt in biomaterials and tissue engineering. Its ability to form hydrogels and other nanostructures has opened new avenues for developing smart materials for medical applications. Researchers are exploring its potential in controlled drug delivery systems and regenerative medicine, where its biocompatibility and biodegradability are highly valued.

From a market perspective, the demand for H-Asp-Asp-Asp-Asp-OH TFA Salt is expected to grow steadily, driven by advancements in peptide-based therapeutics and diagnostics. Companies specializing in peptide synthesis are investing in scalable production methods to meet this demand. The compound's CAS No. 145224-95-9 is often used as a unique identifier in procurement databases, ensuring accurate and efficient sourcing.

In summary, H-Asp-Asp-Asp-Asp-OH TFA Salt (CAS No. 145224-95-9) is a versatile and valuable compound in biochemical research and drug development. Its unique properties, coupled with its wide range of applications, make it a sought-after reagent in the scientific community. As research continues to uncover new uses for this peptide, its importance in both academic and industrial settings is likely to increase further.